[(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate
[(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
133586-85-3
VCID:
VC0140567
InChI:
InChI=1S/C30H48O3S2/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26-30(33-27(34)35-26)17-21(32-20(4)31)12-15-29(30,6)25(22)13-14-28(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,26+,28-,29-,30?/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)OC(=S)S4)C
Molecular Formula:
C30H48O3S2
Molecular Weight:
520.8 g/mol
[(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate
CAS No.: 133586-85-3
Main Products
VCID: VC0140567
Molecular Formula: C30H48O3S2
Molecular Weight: 520.8 g/mol
![[(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate - 133586-85-3](/images/no_structure.jpg)
| CAS No. | 133586-85-3 |
|---|---|
| Product Name | [(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate |
| Molecular Formula | C30H48O3S2 |
| Molecular Weight | 520.8 g/mol |
| IUPAC Name | [(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate |
| Standard InChI | InChI=1S/C30H48O3S2/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26-30(33-27(34)35-26)17-21(32-20(4)31)12-15-29(30,6)25(22)13-14-28(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,26+,28-,29-,30?/m1/s1 |
| Standard InChIKey | YETQGIMUNOTFHL-VLTKQWQZSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]4C5([C@@]3(CC[C@@H](C5)OC(=O)C)C)OC(=S)S4)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)OC(=S)S4)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)OC(=S)S4)C |
| Synonyms | 3-acetoxy-5-cholestano(6,5-d')-1',3'-oxathiolane-2'-thione 3-AcO-COXT |
| PubChem Compound | 159512 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume